Cas no 1187170-21-3 (2-Methyl-5-(3-nitrobenzoyl)pyridine)
2-Methyl-5-(3-nitrobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-(3-nitrobenzoyl)pyridine
- (6-Methylpyridin-3-yl)(3-nitrophenyl)methanone
-
- MDL: MFCD13153229
- Inchi: 1S/C13H10N2O3/c1-9-5-6-11(8-14-9)13(16)10-3-2-4-12(7-10)15(17)18/h2-8H,1H3
- InChI Key: JXCIWVBWKSGXOH-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=C(C)C=C1)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- Topological Polar Surface Area: 75.8
2-Methyl-5-(3-nitrobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203415-1g |
2-Methyl-5-(3-nitrobenzoyl)pyridine |
1187170-21-3 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203415-2g |
2-Methyl-5-(3-nitrobenzoyl)pyridine |
1187170-21-3 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203415-5g |
2-Methyl-5-(3-nitrobenzoyl)pyridine |
1187170-21-3 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| Chemenu | CM488235-1g |
(6-Methylpyridin-3-yl)(3-nitrophenyl)methanone |
1187170-21-3 | 97% | 1g |
$367 | 2022-06-14 | |
| abcr | AB363465-1 g |
2-Methyl-5-(3-nitrobenzoyl)pyridine, 97%; . |
1187170-21-3 | 97% | 1 g |
€954.60 | 2023-07-19 | |
| abcr | AB363465-2 g |
2-Methyl-5-(3-nitrobenzoyl)pyridine, 97%; . |
1187170-21-3 | 97% | 2 g |
€1,400.00 | 2023-07-19 | |
| abcr | AB363465-1g |
2-Methyl-5-(3-nitrobenzoyl)pyridine, 97%; . |
1187170-21-3 | 97% | 1g |
€953.10 | 2025-04-22 | |
| abcr | AB363465-2g |
2-Methyl-5-(3-nitrobenzoyl)pyridine, 97%; . |
1187170-21-3 | 97% | 2g |
€1398.60 | 2025-04-22 | |
| Ambeed | A291340-1g |
(6-Methylpyridin-3-yl)(3-nitrophenyl)methanone |
1187170-21-3 | 97% | 1g |
$371.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781940-1g |
(6-Methylpyridin-3-yl)(3-nitrophenyl)methanone |
1187170-21-3 | 97% | 1g |
¥15288.00 | 2024-08-09 |
2-Methyl-5-(3-nitrobenzoyl)pyridine Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-Methyl-5-(3-nitrobenzoyl)pyridine
Comprehensive Analysis of 2-Methyl-5-(3-nitrobenzoyl)pyridine (CAS No. 1187170-21-3): Properties, Applications, and Industry Trends
2-Methyl-5-(3-nitrobenzoyl)pyridine (CAS No. 1187170-21-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzoyl-substituted pyridine derivative exhibits a molecular weight of 256.23 g/mol and belongs to the class of heterocyclic aromatic compounds. Its chemical structure combines a pyridine ring with a methyl group at the 2-position and a 3-nitrobenzoyl moiety at the 5-position, creating distinct electronic properties that make it valuable for drug discovery intermediates.
Recent studies highlight the compound's role in developing kinase inhibitors, particularly for oncology targets. The nitro group serves as a versatile handle for further chemical modifications, while the pyridine core contributes to binding affinity with biological targets. Researchers are exploring its potential in cancer therapeutics, with particular interest in its ability to modulate protein-protein interactions. The compound's logP value (approximately 2.1) suggests moderate lipophilicity, making it suitable for medicinal chemistry optimization programs.
In material science applications, 2-Methyl-5-(3-nitrobenzoyl)pyridine demonstrates promise as a building block for organic electronic materials. Its conjugated system and electron-withdrawing nitro group enable participation in charge-transfer complexes, relevant for developing OLED components and photovoltaic materials. The compound's thermal stability (decomposition temperature >200°C) makes it compatible with various high-temperature processing techniques employed in advanced material fabrication.
The synthesis of CAS 1187170-21-3 typically involves Friedel-Crafts acylation of 2-methylpyridine followed by nitration of the benzoyl group. Process chemists emphasize the importance of controlling reaction conditions to minimize regioisomer formation and maximize yield. Recent green chemistry approaches have explored catalytic methods using biodegradable solvents, aligning with the pharmaceutical industry's sustainability goals. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy to verify purity (>98% typically required for research applications).
Market trends indicate growing demand for functionalized pyridine derivatives like 2-Methyl-5-(3-nitrobenzoyl)pyridine, driven by increased R&D investment in targeted therapies. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for fragment-based drug design approaches. Several patent applications have emerged featuring this scaffold in JAK inhibitors and BTK inhibitors, reflecting its relevance in immunology drug development pipelines.
From a regulatory perspective, 1187170-21-3 requires standard handling procedures for laboratory chemicals. Proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended when working with this compound. Storage conditions typically specify protection from moisture at 2-8°C in amber glass containers to maintain stability. The compound's safety data sheet (SDS) provides detailed handling instructions and first-aid measures for research personnel.
Emerging applications in chemical biology utilize 2-Methyl-5-(3-nitrobenzoyl)pyridine as a photoaffinity probe due to its nitro-aromatic photochemistry. This enables identification of protein-ligand interactions through UV crosslinking techniques. The compound's fluorescence properties (λex 320 nm, λem 410 nm) also facilitate its use in biomolecular imaging studies, particularly in live-cell microscopy applications.
Quality control protocols for CAS 1187170-21-3 emphasize rigorous testing for heavy metal impurities and residual solvents, especially when intended for pharmaceutical use. Advanced purification techniques such as preparative HPLC and recrystallization from ethanol/water mixtures can achieve >99.5% purity for sensitive applications. The compound's chromatographic behavior has been well-characterized on both reverse-phase and normal-phase systems, aiding method development for analytical quality assurance.
Future research directions for this compound include exploration of its electrochemical properties for biosensor applications and investigation of its coordination chemistry with transition metals. The nitro group reduction products may yield valuable amino derivatives for expanded structure-activity studies. As the pharmaceutical industry continues pursuing selective kinase modulators, 2-Methyl-5-(3-nitrobenzoyl)pyridine remains a compelling scaffold for lead compound optimization in multiple therapeutic areas.
1187170-21-3 (2-Methyl-5-(3-nitrobenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)